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Compound of Interest

Compound Name: 6-Hydroxyisosativan

Cat. No.: B13428132

An In-depth Technical Guide to 6-
Hydroxyisosativan

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential biological activities of 6-Hydroxyisosativan. The information is tailored for
researchers, scientists, and professionals involved in drug development and natural product
chemistry.

Chemical Structure and Properties

6-Hydroxyisosativan is a flavonoid, a class of natural products known for their diverse
biological activities. Its chemical identity is established by its unique structure and
physicochemical properties.

The definitive structure of 6-Hydroxyisosativan is presented below:

ls.Chemical structure of 6-Hydroxyisosativan

Caption: Chemical structure of 6-Hydroxyisosativan.

A summary of its key chemical data is provided in the table below for easy reference and
comparison.
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Property Value Source
CAS Number 2172624-69-8 [11[2]
Molecular Formula C17H180s [1]
Molecular Weight 302.32 g/mol [1]
Predicted Boiling Point 448.51£45.0 °C [1]
Predicted Density 1.279+0.06 g/cm3 [1]
Predicted pKa 9.48+0.40 [1]

Potential Biological Activity and Signaling Pathways

While direct experimental evidence for the biological activity of 6-Hydroxyisosativan is limited
in the current scientific literature, its structural similarity to other isoflavonoids, such as 6-
hydroxygenistein, suggests potential involvement in key cellular signaling pathways related to
antioxidant and anti-inflammatory responses. Many isoflavones are recognized for their
therapeutic potential, including anticancer and antioxidant effects.

Based on the activities of related compounds, 6-Hydroxyisosativan is hypothesized to
modulate the Nrf2/HO-1 and NF-kB signaling pathways. The diagram below illustrates the
proposed mechanism of action.

Caption: Proposed signaling pathways modulated by 6-Hydroxyisosativan.

This diagram illustrates how 6-Hydroxyisosativan may promote the Nrf2/HO-1 pathway,
leading to an antioxidant response, while simultaneously inhibiting the NF-kB pathway to
reduce inflammation.

Experimental Protocols: A Generalized Approach to
Isoflavonoid Synthesis

A specific, detailed experimental protocol for the synthesis of 6-Hydroxyisosativan is not
readily available in the public domain. However, a general and widely applicable method for the
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synthesis of isoflavonoids is the Suzuki-Miyaura cross-coupling reaction. The following protocol
outlines a representative synthetic route.

Objective: To synthesize an isoflavone scaffold via Suzuki-Miyaura coupling.

Materials:

o A suitably substituted 3-iodochromone.

» An appropriately functionalized phenylboronic acid or its pinacol ester.

» Palladium catalyst (e.g., Pd(PPhs)s or PdClz(dppf)).

e Base (e.g., Naz2COs, K2COs, or Cs2C03).

e Anhydrous solvent (e.g., dioxane, toluene, or DMF).

o Standard laboratory glassware and purification apparatus (e.g., column chromatography).

Procedure:

e Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon
or nitrogen), dissolve the 3-iodochromone (1.0 eq) and the phenylboronic acid derivative
(1.2-1.5 eq) in the chosen anhydrous solvent.

» Addition of Reagents: To the solution, add the palladium catalyst (0.05-0.1 eq) and the base
(2.0-3.0 eq).

o Reaction Conditions: Heat the reaction mixture to the appropriate temperature (typically 80-
110 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or
liquid chromatography-mass spectrometry (LC-MS).

e Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an
organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer
over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

 Purification: Purify the crude product by column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of hexane and ethyl acetate) to afford the
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desired isoflavone.

o Characterization: Characterize the final product by standard analytical techniques, including
IH NMR, 13C NMR, and high-resolution mass spectrometry (HRMS), to confirm its structure
and purity.

This generalized protocol serves as a foundational method for the synthesis of isoflavonoids
like 6-Hydroxyisosativan and can be adapted and optimized based on the specific
functionalities of the starting materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 6-Hydroxyisosativan CAS#: 2172624-69-8 [m.chemicalbook.com]
e 2. 6-Hydroxyisosativan | 2172624-69-8 [amp.chemicalbook.com]

 To cite this document: BenchChem. [What is the chemical structure of 6-
Hydroxyisosativan?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13428132#what-is-the-chemical-structure-of-6-
hydroxyisosativan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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